Cas no 117907-74-1 (5,7-dinitro-2,1,3-benzoxadiazole-4,6-diamine 3-oxide)

117907-74-1 structure
Product name:5,7-dinitro-2,1,3-benzoxadiazole-4,6-diamine 3-oxide
5,7-dinitro-2,1,3-benzoxadiazole-4,6-diamine 3-oxide Chemical and Physical Properties
Names and Identifiers
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- 5,7-dinitro-2,1,3-benzoxadiazole-4,6-diamine 3-oxide
- 2,1,3-benzoxadiazole-4,6-diamine, 5,7-dinitro-, 3-oxide
- 5,7-Diamino-4,6-dinitrobenzofuroxan
- 5,7-dinitro-3-oxido-2,1,3-benzoxadiazol-3-ium-4,6-diamine
- 5,7-Dinitro-3-oxo-2,1lambda~5~,3-benzoxadiazole-4,6-diamine
- 117907-74-1
- DTXSID40557720
- SCHEMBL7255188
-
- Inchi: InChI=1S/C6H4N6O6/c7-1-4(10(13)14)2(8)6-3(5(1)11(15)16)9-18-12(6)17/h7-8H2
- InChI Key: DHPCKRKOYCSXCX-UHFFFAOYSA-N
- SMILES: C1(=C(C2=NO[N+](=C2C(=C1[N+](=O)[O-])N)[O-])[N+](=O)[O-])N
Computed Properties
- Exact Mass: 256.01932
- Monoisotopic Mass: 256.01923187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 195Ų
Experimental Properties
- PSA: 191.29
5,7-dinitro-2,1,3-benzoxadiazole-4,6-diamine 3-oxide Related Literature
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Yuan Liu,Guohua Xie,Kailong Wu,Zhenghui Luo,Tao Zhou,Xuan Zeng,Jie Yu,Shaolong Gong J. Mater. Chem. C, 2016,4, 4402-4407
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Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
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Alexander G. Zestos,Cheng Yang,Dale Hensley,B. Jill Venton Analyst, 2015,140, 7283-7292
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